Cas no 62092-71-1 (Cyclopentanone,2-[7-(acetyloxy)-2-octenyl]-4-hydroxy-3-(3-hydroxy-1-octenyl)-)

• Product name: Cyclopentanone,2-[7-(acetyloxy)-2-octenyl]-4-hydroxy-3-(3-hydroxy-1-octenyl)-
• CAS No: 62092-71-1
• MF: C₂₃H₃₈O₅
• Molecular Weight: 394.54482793808
• CID: 458502

Cyclopentanone,2-[7-(acetyloxy)-2-octenyl]-4-hydroxy-3-(3-hydroxy-1-octenyl)- Properties

Names and Identifiers

• Cyclopentanone,2-[7-(acetyloxy)-2-octenyl]-4-hydroxy-3-(3-hydroxy-1-octenyl)-
• Cyclopentanone, 2-[7-(acetyloxy)-2-octenyl]-4-hydroxy-3-(3-hydroxy-1-octenyl)- (9CI)

• Inchi： 1S/C23H38O5/c1-4-5-8-12-19(25)14-15-21-20(22(26)16-23(21)27)13-10-7-6-9-11-17(2)28-18(3)24/h7,10,14-15,17,19-21,23,25,27H,4-6,8-9,11-13,16H2,1-3H3
• InChIKey： LQRMAXHRNRPJDP-UHFFFAOYSA-N
• SMILES： C1(=O)CC(O)C(C=CC(O)CCCCC)C1CC=CCCCC(OC(C)=O)C

Computed Properties

• 精确分子量: 394.27204

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 519.4±50.0 °C(Predicted)
• PSA: 83.83
• 酸度系数(pKa): 13.89±0.60(Predicted)